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Compound of Interest

Compound Name: AC-7954

Cat. No.: B15569478 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of chemical compounds are paramount to ensuring laboratory safety and environmental

compliance. This guide provides a comprehensive overview of the recommended disposal

procedures for AC-7954, a non-peptide urotensin-II (UT) receptor agonist. In the absence of a

specific Safety Data Sheet (SDS) with explicit disposal instructions for AC-7954, this document

outlines a standardized approach based on general best practices for the disposal of research-

grade chemical compounds.

Important Disclaimer: The following procedures are based on general laboratory safety

protocols for chemical waste. A specific Safety Data Sheet (SDS) for AC-7954 detailing

disposal instructions was not found. Therefore, users must consult their institution's

Environmental Health and Safety (EHS) department and adhere to all local, state, and federal

regulations regarding chemical waste disposal.

Chemical and Physical Properties of (±)-AC 7954
hydrochloride
A clear understanding of the chemical and physical properties of a substance is the first step in

determining the appropriate handling and disposal methods. The table below summarizes the

available data for (±)-AC 7954 hydrochloride.
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Property Value

Chemical Name

(±)-3-(4-Chlorophenyl)-3-[2-

(dimethylamino)ethyl]-3,4-dihydro-1H-2-

benzopyran-1-one hydrochloride

Molecular Formula C₁₉H₂₀ClNO₂·HCl

Molecular Weight 366.28 g/mol

CAS Number 477313-09-0

Purity ≥98% (HPLC)

Solubility
Soluble to 75 mM in water and to 75 mM in

DMSO

Storage Store at +4°C

Source: Tocris Bioscience, R&D Systems

General Disposal Protocol for Research Chemicals
like AC-7954
The following is a generalized, step-by-step protocol for the disposal of laboratory chemicals

such as AC-7954. This procedure should be adapted to comply with your institution's specific

guidelines.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling chemical waste. This includes, but is not

limited to:

Nitrile gloves

Safety glasses or goggles

A lab coat

2. Waste Segregation:
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Do not mix AC-7954 waste with other chemical waste streams unless explicitly permitted by

your institution's EHS guidelines.

Solid waste (e.g., contaminated gloves, weigh boats, paper towels) should be placed in a

designated, sealed, and clearly labeled solid chemical waste container.

Liquid waste (e.g., unused solutions of AC-7954) should be collected in a dedicated, leak-

proof, and clearly labeled liquid chemical waste container. The container must be compatible

with the solvents used.

3. Labeling:

All waste containers must be accurately labeled with the full chemical name ("(±)-AC 7954

hydrochloride"), the approximate amount of the chemical, and the date.

Include any solvents present in liquid waste containers.

4. Storage of Waste:

Store waste containers in a designated, secure, and well-ventilated satellite accumulation

area.

Ensure containers are tightly sealed to prevent leaks or spills.

5. Disposal Request:

Once the waste container is full or ready for disposal, follow your institution's procedures to

request a pickup from the EHS department.

Do not dispose of chemical waste down the drain or in regular trash.

Visualizing the Disposal Workflow
To further clarify the procedural steps for the safe disposal of a research chemical like AC-
7954, the following diagram illustrates the logical workflow from handling to final disposal.
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Caption: Logical workflow for the proper disposal of research chemicals.
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By adhering to these general guidelines and, most importantly, your institution's specific

protocols, you can ensure the safe and compliant disposal of AC-7954 and other laboratory

chemicals, fostering a secure research environment.

To cite this document: BenchChem. [Navigating the Safe Disposal of AC-7954: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15569478#ac-7954-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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